A Senior Application Scientist's Guide to Methyl 3,4-diamino-5-bromobenzoate (CAS No. 1245643-11-1): A Key Building Block in Modern Drug Discovery
A Senior Application Scientist's Guide to Methyl 3,4-diamino-5-bromobenzoate (CAS No. 1245643-11-1): A Key Building Block in Modern Drug Discovery
For Immediate Release
SHANGHAI, CN – December 31, 2025 – In the intricate landscape of pharmaceutical research and development, the strategic selection of molecular scaffolds and building blocks is paramount to the successful discovery of novel therapeutics. This technical guide, intended for researchers, scientists, and drug development professionals, provides an in-depth exploration of Methyl 3,4-diamino-5-bromobenzoate, a versatile intermediate whose structural features are pivotal in the synthesis of a new generation of targeted therapies.
CAS Number: 1245643-11-1[1][2]
Introduction: The Strategic Importance of a Polysubstituted Benzene Ring
Methyl 3,4-diamino-5-bromobenzoate is a polysubstituted aromatic compound characterized by the presence of vicinal amino groups, a bromine atom, and a methyl ester functionality. This unique arrangement of reactive sites makes it a highly valuable precursor in the synthesis of complex heterocyclic systems, which form the core of many modern pharmaceuticals.[1] Its utility is particularly pronounced in the development of kinase inhibitors, a class of drugs that has revolutionized the treatment of cancer and other diseases.
The strategic placement of the two amino groups facilitates the formation of various fused heterocyclic rings, while the bromine atom serves as a convenient handle for further molecular elaboration through cross-coupling reactions. The methyl ester provides a site for modification or can be hydrolyzed to the corresponding carboxylic acid, enabling further derivatization or improving pharmacokinetic properties.
Physicochemical and Spectral Properties
A thorough understanding of the physicochemical properties of a starting material is fundamental to its effective use in synthesis. The key properties of Methyl 3,4-diamino-5-bromobenzoate are summarized in the table below.
| Property | Value | Source |
| CAS Number | 1245643-11-1 | [1][2] |
| Molecular Formula | C₈H₉BrN₂O₂ | [2] |
| Molecular Weight | 245.07 g/mol | |
| Appearance | Off-white to dark brown solid | [1] |
| Purity | ≥98% | [2] |
| Storage | 2–8 °C, under inert gas (Nitrogen or Argon), protect from light | [1] |
| Boiling Point (Predicted) | 402.5 ± 40.0 °C | [1] |
| SMILES | COC(=O)c1cc(N)c(N)c(Br)c1 | |
| InChI | 1S/C8H9BrN2O2/c1-13-8(12)4-2-5(9)7(11)6(10)3-4/h2-3H,10-11H2,1H3 |
Spectral Data: The ¹H NMR spectrum provides crucial information for the structural confirmation of the compound.
-
¹H NMR (CDCl₃): δ 7.74 (s, 1H), 7.35 (s, 1H), 4.18 (wide s, 2H), 3.85 (s, 3H), 3.38-3.56 (wide s, 2H).[3]
Synthesis Protocol: A Reliable and Scalable Approach
The synthesis of Methyl 3,4-diamino-5-bromobenzoate is typically achieved through the reduction of the corresponding nitro compound, Methyl 4-amino-3-bromo-5-nitrobenzoate. The following protocol is a robust and well-documented method.
Experimental Protocol
Reaction: Reduction of Methyl 4-amino-3-bromo-5-nitrobenzoate
Reagents and Materials:
-
Methyl 4-amino-3-bromo-5-nitrobenzoate (10 g, 36.3 mmol)
-
Tin(II) chloride (33 g, 145 mmol)
-
Methanol (100 mL)
-
Saturated aqueous sodium bicarbonate solution
-
Dichloromethane
-
Saturated aqueous sodium chloride solution
-
Anhydrous sodium sulfate
Procedure:
-
To a suspension of Methyl 4-amino-3-bromo-5-nitrobenzoate (10 g, 36.3 mmol) in methanol (100 mL), add tin(II) chloride (33 g, 145 mmol).[3]
-
Heat the suspension to 60 °C and maintain this temperature with stirring. Monitor the reaction progress by a suitable method (e.g., TLC or LC-MS).
-
Upon completion of the reaction, cool the mixture to room temperature.[3]
-
Concentrate the reaction mixture under reduced pressure to obtain a residue.[3]
-
Adjust the pH of the residue to 11 with a saturated aqueous sodium bicarbonate solution.[3]
-
Extract the aqueous phase with dichloromethane (3 x 200 mL).[3]
-
Combine the organic phases and wash with a saturated aqueous sodium chloride solution (200 mL).[3]
-
Dry the organic phase over anhydrous sodium sulfate.[3]
-
Filter and concentrate the organic phase to afford Methyl 3,4-diamino-5-bromobenzoate as an off-white solid (Expected yield: ~5 g, 58%).[3]
Rationale Behind Experimental Choices
The choice of tin(II) chloride as the reducing agent is a classic and effective method for the reduction of aromatic nitro groups to amines. It is generally chemoselective and tolerant of other functional groups, such as the ester and the aryl bromide present in the starting material. Methanol serves as a suitable solvent for both the starting material and the reagent. The basic workup with sodium bicarbonate is crucial to neutralize any acidic residues and to deprotonate the amino groups, facilitating their extraction into the organic phase.
Caption: A simplified workflow for the synthesis of Methyl 3,4-diamino-5-bromobenzoate.
Applications in Drug Discovery and Development
The true value of Methyl 3,4-diamino-5-bromobenzoate lies in its role as a versatile scaffold for the synthesis of biologically active molecules, particularly in the realm of oncology. The ortho-diamino functionality is a precursor to a variety of heterocyclic systems.
Synthesis of Kinase Inhibitors
Protein kinases are a class of enzymes that play a critical role in cellular signaling pathways, and their dysregulation is a hallmark of many cancers. Small molecule kinase inhibitors have emerged as a highly successful class of anti-cancer drugs. The general structure of many kinase inhibitors often features a heterocyclic core that can interact with the ATP-binding site of the kinase.
Methyl 3,4-diamino-5-bromobenzoate is an ideal starting material for the construction of such heterocyclic cores. For instance, condensation of the diamine with various electrophiles can lead to the formation of benzimidazoles, quinoxalines, and other related heterocycles. The bromine atom can then be utilized in palladium-catalyzed cross-coupling reactions (e.g., Suzuki, Buchwald-Hartwig) to introduce further diversity and to modulate the pharmacological properties of the final compound. This strategic approach allows for the systematic exploration of the chemical space around the kinase active site to optimize potency and selectivity.
Caption: General synthetic strategy for kinase inhibitors from Methyl 3,4-diamino-5-bromobenzoate.
Safety and Handling
As with any chemical reagent, proper safety precautions must be observed when handling Methyl 3,4-diamino-5-bromobenzoate.
-
Hazard Classification: Acute Toxicity, Oral (Category 4).
-
Signal Word: Warning.
-
Hazard Statements: H302: Harmful if swallowed.
-
Precautionary Statements:
-
P264: Wash skin thoroughly after handling.
-
P270: Do not eat, drink or smoke when using this product.
-
P301 + P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel unwell.
-
P501: Dispose of contents/container to an approved waste disposal plant.
-
-
Personal Protective Equipment (PPE): Wear protective gloves, protective clothing, eye protection, and face protection.
-
Handling: Avoid contact with skin and eyes. Do not breathe dust. Use only in a well-ventilated area or under a chemical fume hood.[4]
-
Storage: Keep the container tightly closed in a dry, cool, and well-ventilated place. Store under an inert atmosphere and protect from light.[1]
Conclusion: A Building Block with a Bright Future
Methyl 3,4-diamino-5-bromobenzoate is more than just a chemical intermediate; it is a testament to the power of rational drug design. Its carefully orchestrated arrangement of functional groups provides medicinal chemists with a versatile platform to construct novel and complex molecular architectures. As the demand for targeted therapies continues to grow, the importance of such well-designed building blocks will only increase. This guide serves as a foundational resource for researchers looking to leverage the unique properties of Methyl 3,4-diamino-5-bromobenzoate in their quest for the next generation of life-saving medicines.
References
-
Protheragen. Methyl 3,4-diaMino-5-broMobenzoate. [Link]
-
PMC. One-Step Synthesis of 3-(Fmoc-amino acid)-3,4-diaminobenzoic Acids. [Link]
-
Aladdin Scientific. Methyl 3, 4-diamino-5-bromobenzoate, min 98%, 1 gram. [Link]
-
Semantic Scholar. The synthesis of novel kinase inhibitors using click chemistry. [Link]
-
MDPI. Synthesis and Evaluation of Novel 1,2,6-Thiadiazinone Kinase Inhibitors as Potent Inhibitors of Solid Tumors. [Link]
-
PMC. Synthesis, characterization and anticancer activity of certain 3-{4-(5-mercapto-1,3,4-oxadiazole-2-yl)phenylimino}indolin-2-one derivatives. [Link]
A depiction of the overall reaction for the synthesis of Methyl 3,4-diamino-5-bromobenzoate.
